Cas no 593258-68-5 (N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 593258-68-5
• MF: C₁₉H₂₁FN₂O₄S
• MW: 392.444447278976
• CID: 5361883
• Update Time: 2025-06-15

N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C19H21FN2O4S/c1-26-17-6-8-18(9-7-17)27(24,25)22-12-10-14(11-13-22)19(23)21-16-4-2-15(20)3-5-16/h2-9,14H,10-13H2,1H3,(H,21,23)
• InChI Key： LTPQPMSMMPIRBH-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCC(C(NC2=CC=C(F)C=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide

Introduction to N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide (CAS No. 593258-68-5)

N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide (CAS No. 593258-68-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, characterized by its piperidine core and fluoro-substituted aromatic ring, exhibits promising potential in various biological and chemical applications.

The molecular structure of N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide consists of a piperidine ring substituted with a 4-fluorophenyl group and a 4-methoxybenzenesulfonyl moiety. This specific arrangement of functional groups imparts distinct chemical and biological characteristics, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of the 4-fluorophenyl group in N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide contributes to these advantageous properties, making it an attractive scaffold for medicinal chemists.

The 4-methoxybenzenesulfonyl group, on the other hand, introduces a sulfonamide moiety, which is well-known for its role in enhancing drug potency and selectivity. Sulfonamides have been widely used in the development of antibiotics, anti-inflammatory drugs, and other therapeutic agents. The incorporation of this group into the piperidine core of N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide potentially enhances its interaction with biological targets, thereby improving its pharmacological activity.

The synthesis of N-(4-fluorophenyl)-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-fluorophenyl group necessitates careful handling due to the sensitivity of fluorine-containing compounds to various environmental factors. Similarly, the installation of the 4-methoxybenzenesulfonyl group requires expertise in sulfonamide chemistry to ensure high yield and purity.

4 -fluorophenyl strong > ) - 1 - ( 4 - methoxybenzenesulfonyl ) piperidine - 4 - carboxamide . Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have significantly improved the synthesis process, reducing reaction times and minimizing byproduct formation. 4 -fluorophenyl strong > ) - 1 - ( 4 - methoxybenzenesulfonyl ) piperidine - 4 - carboxamide has shown promise as a lead compound for developing novel therapeutic agents. Its unique structural features make it a versatile scaffold for further derivatization, allowing medicinal chemists to explore a wide range of biological activities. Preliminary studies have indicated that this compound exhibits potential inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating various diseases. 4 -fluorophenyl strong > ) - 1 - ( 4 - methoxybenzenesulfonyl ) piperidine - 4 - carboxamide has shown particular promise is in the treatment of neurological disorders. The piperidine core is known to interact with central nervous system receptors, making it a valuable component in designing drugs that target neurological conditions such as depression, anxiety, and neurodegenerative diseases. The presence of both fluorine and sulfonamide moieties further enhances its potential as a pharmacological agent by improving binding affinity and metabolic stability. 4 -fluorophenyl strong > ) - 1 - ( 4 - methoxybenzenesulfonyl ) piperidine - 4 - carboxamide is in the field of oncology. Fluorinated compounds have been increasingly recognized for their role in cancer therapy due to their ability to selectively target tumor cells while minimizing side effects on healthy tissues. The structural features of this compound make it a potential candidate for developing novel anticancer agents that can inhibit key pathways involved in tumor growth and progression. 4 -fluorophenyl strong > ) - 1 - ( < strong > . . .